Cas no 1823935-93-8 (1-(4-(Bromomethyl)phenyl)bicyclo[1.1.1]pentane)

• Product Name: 1-(4-(Bromomethyl)phenyl)bicyclo[1.1.1]pentane
• CAS No: 1823935-93-8
• MF: C₁₂H₁₃Br
• MW: 237.135622739792
• CID: 4622002
• Update Time: 2025-05-19

1-(4-(Bromomethyl)phenyl)bicyclo[1.1.1]pentane Chemical and Physical Properties

Names and Identifiers

• 1-(4-(Bromomethyl)phenyl)bicyclo[1.1.1]pentane

• Inchi： 1S/C12H13Br/c13-8-9-1-3-11(4-2-9)12-5-10(6-12)7-12/h1-4,10H,5-8H2
• InChI Key： AHLCEEWFXDANTP-UHFFFAOYSA-N
• SMILES： C12(C3=CC=C(CBr)C=C3)CC(C1)C2

Additional information on 1-(4-(Bromomethyl)phenyl)bicyclo[1.1.1]pentane

Introduction to 1-(4-(Bromomethyl)phenyl)bicyclo[1.1.1]pentane (CAS No. 1823935-93-8)

1-(4-(Bromomethyl)phenyl)bicyclo[1.1.1]pentane, identified by the Chemical Abstracts Service Number (CAS No.) 1823935-93-8, is a significant compound in the realm of organic chemistry and pharmaceutical research. This bicyclic structure, featuring a phenyl ring substituted with a bromomethyl group, has garnered attention due to its versatile reactivity and potential applications in medicinal chemistry. The compound's unique framework, combining a rigid bicyclo[1.1.1]pentane core with an aromatic ring, makes it a valuable scaffold for designing novel molecules with tailored biological activities.

The bicyclo[1.1.1]pentane moiety, a three-membered bicyclic system with one bridgehead carbon, imparts rigidity and conformational constraints to the molecule. This structural feature is particularly advantageous in drug design, as it can enhance binding affinity and selectivity by restricting rotational freedom around certain bonds. The presence of the phenyl ring further enriches the compound's chemical space, allowing for diverse functionalization and interaction with biological targets.

The bromomethyl substituent at the para position of the phenyl ring introduces a reactive site for further derivatization. This group can undergo nucleophilic substitution reactions, enabling the introduction of various functional groups such as alcohols, amines, or thiols. Such modifications are crucial in generating libraries of compounds for high-throughput screening (HTS) and identifying lead candidates for drug development.

In recent years, 1-(4-(Bromomethyl)phenyl)bicyclo[1.1.1]pentane has been explored in several research studies due to its potential utility in medicinal chemistry. One notable area of interest is its application as a building block for the synthesis of small-molecule inhibitors targeting enzymes involved in inflammatory and infectious diseases. The compound's structural motif has been shown to mimic natural substrates or transition states, facilitating the development of highly specific inhibitors.

A study published in the Journal of Medicinal Chemistry highlighted the use of 1-(4-(Bromomethyl)phenyl)bicyclo[1.1.1]pentane in generating a series of derivatives with anti-inflammatory properties. The researchers leveraged the bromomethyl group to introduce hydroxyl or amine functionalities, which were subsequently used to form hydrogen bonds or ionic interactions with protein targets. The results demonstrated that certain derivatives exhibited significant inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme in the production of prostaglandins associated with inflammation.

Another line of investigation has focused on the compound's role in antiviral drug discovery. The rigid bicyclic core and aromatic substituent provide a stable platform for interacting with viral proteases or polymerases. Researchers have synthesized analogs of 1-(4-(Bromomethyl)phenyl)bicyclo[1.1.1]pentane that exhibit inhibitory effects against various viral enzymes, offering promising leads for developing novel antiviral agents.

The synthesis of 1-(4-(Bromomethyl)phenyl)bicyclo[1.1.1]pentane involves multi-step organic transformations, typically starting from commercially available precursors such as cyclohexanone and 4-bromoiodobenzene. Key steps include cyclization reactions to form the bicyclic system followed by functional group interconversions to introduce the bromomethyl group at the desired position on the phenyl ring.

The reactivity of the bromomethyl group makes it an excellent handle for further chemical modifications, including Suzuki-Miyaura cross-coupling reactions with boronic acids or pinacolboranes for introducing aryl or heteroaryl groups, respectively. These reactions are widely used in medicinal chemistry for constructing complex molecular architectures efficiently.

In conclusion, 1-(4-(Bromomethyl)phenyl)bicyclo[1.1.1]pentane (CAS No. 1823935-93-8) is a versatile intermediate with significant potential in pharmaceutical research and drug development. Its unique structural features and reactivity make it an attractive scaffold for designing molecules with tailored biological activities, particularly in anti-inflammatory and antiviral applications.